Cas no 2137929-87-2 (methyl 1-methoxycycloheptane-1-carboxylate)

• Product Name: methyl 1-methoxycycloheptane-1-carboxylate
• CAS No: 2137929-87-2
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 4640433
• Update Time: 2025-06-20

methyl 1-methoxycycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methoxycycloheptane-1-carboxylate

• Inchi： 1S/C10H18O3/c1-12-9(11)10(13-2)7-5-3-4-6-8-10/h3-8H2,1-2H3
• InChI Key： PYMFFUQMXIONBZ-UHFFFAOYSA-N
• SMILES： C1(OC)(C(OC)=O)CCCCCC1

Additional information on methyl 1-methoxycycloheptane-1-carboxylate

Methyl 1-Methoxycycloheptane-1-Carboxylate (CAS No. 2137929-87-2): A Comprehensive Overview

Methyl 1-methoxycycloheptane-1-carboxylate, identified by its unique chemical identifier CAS No. 2137929-87-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, featuring a cycloheptane backbone substituted with a methoxy group and a carboxylate ester, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules.

The structural integrity of methyl 1-methoxycycloheptane-1-carboxylate is defined by its cycloheptane ring, which is a seven-membered saturated hydrocarbon ring. This core structure is further modified by the introduction of a methoxy group at the 1-position and a carboxylate ester at the 1-carboxyl position. The presence of these functional groups imparts unique chemical properties that make this compound valuable in various chemical transformations and synthetic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in cycloalkane derivatives due to their diverse biological activities. Methyl 1-methoxycycloheptane-1-carboxylate, with its cycloheptane scaffold, has been explored as a potential intermediate in the synthesis of bioactive molecules. Its structural features suggest that it may exhibit properties such as lipophilicity and metabolic stability, which are crucial for drug candidates.

One of the most compelling aspects of methyl 1-methoxycycloheptane-1-carboxylate is its utility in synthetic organic chemistry. The compound serves as a versatile intermediate that can be modified through various chemical reactions, including esterification, hydrolysis, and coupling reactions. These transformations allow chemists to tailor the molecule's properties for specific applications, making it a valuable tool in drug discovery and material science.

Recent studies have highlighted the importance of cycloalkane derivatives in medicinal chemistry. For instance, compounds with similar structural motifs have been investigated for their potential anti-inflammatory, analgesic, and anti-tumor properties. Methyl 1-methoxycycloheptane-1-carboxylate, with its unique substitution pattern, may offer new insights into these therapeutic areas. Researchers are particularly interested in how the methoxy and carboxylate groups interact with biological targets and influence the compound's pharmacokinetic profile.

The synthesis of methyl 1-methoxycycloheptane-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of cycloheptanone with methanol in the presence of an acid catalyst to form the methoxy derivative, followed by esterification to introduce the carboxylate group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to enhance the efficiency of these synthetic pathways.

The physicochemical properties of methyl 1-methoxycycloheptane-1-carboxylate are another area of interest. Its solubility profile, melting point, and spectroscopic characteristics provide valuable information for understanding its behavior in different environments. These properties are critical for formulating the compound into usable products and for predicting its interactions with biological systems.

In conclusion, methyl 1-methoxycycloheptane-1-carboxylate (CAS No. 2137929-87-2) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features make it a valuable intermediate for developing new bioactive molecules. As research continues to uncover new applications for cycloalkane derivatives, compounds like methyl 1-methoxycycloheptane-1-carboxylate will undoubtedly play a crucial role in advancing both academic and industrial chemistry.